4,4-Dimethylcholest-7-en-3β-ol acetate
4,4-Dimethylcholest-7-en-3β-ol acetate
Brand Name:
Vulcanchem
CAS No.:
17137-72-3
VCID:
VC0100402
InChI:
InChI=1S/C31H52O2/c1-20(2)10-9-11-21(3)24-13-14-25-23-12-15-27-29(5,6)28(33-22(4)32)17-19-31(27,8)26(23)16-18-30(24,25)7/h12,20-21,24-28H,9-11,13-19H2,1-8H3/t21-,24-,25+,26+,27?,28+,30-,31-/m1/s1
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2=CCC4C3(CCC(C4(C)C)OC(=O)C)C)C
Molecular Formula:
C31H52O2
Molecular Weight:
456.7 g/mol
4,4-Dimethylcholest-7-en-3β-ol acetate
CAS No.: 17137-72-3
Main Products
VCID: VC0100402
Molecular Formula: C31H52O2
Molecular Weight: 456.7 g/mol
| CAS No. | 17137-72-3 |
|---|---|
| Product Name | 4,4-Dimethylcholest-7-en-3β-ol acetate |
| Molecular Formula | C31H52O2 |
| Molecular Weight | 456.7 g/mol |
| IUPAC Name | [(3S,9R,10R,13R,14R,17R)-4,4,10,13-tetramethyl-17-[(2R)-6-methylheptan-2-yl]-1,2,3,5,6,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-yl] acetate |
| Standard InChI | InChI=1S/C31H52O2/c1-20(2)10-9-11-21(3)24-13-14-25-23-12-15-27-29(5,6)28(33-22(4)32)17-19-31(27,8)26(23)16-18-30(24,25)7/h12,20-21,24-28H,9-11,13-19H2,1-8H3/t21-,24-,25+,26+,27?,28+,30-,31-/m1/s1 |
| Standard InChIKey | KPBRNIXLCMGZJO-OHSKNFLOSA-N |
| Isomeric SMILES | C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3C2=CCC4[C@@]3(CC[C@@H](C4(C)C)OC(=O)C)C)C |
| SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2=CCC4C3(CCC(C4(C)C)OC(=O)C)C)C |
| Canonical SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2=CCC4C3(CCC(C4(C)C)OC(=O)C)C)C |
| Synonyms | 4,4-Dimethylcholest-7-en-3β-ol acetate |
| PubChem Compound | 22212554 |
| Last Modified | Nov 11 2021 |
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